Cas no 886538-48-3 (Uridine 5'-(2-Methylpropanoate))

Uridine 5'-(2-Methylpropanoate) is a modified nucleoside derivative where the 5'-hydroxyl group of uridine is esterified with 2-methylpropanoic acid (isobutyric acid). This modification enhances the lipophilicity of the molecule, improving its membrane permeability and stability compared to unmodified uridine. The compound is particularly useful in biochemical and pharmaceutical research, where controlled delivery or enhanced uptake of nucleoside analogs is required. Its ester linkage allows for enzymatic or chemical cleavage, releasing free uridine under specific conditions. This makes it valuable in prodrug design, nucleotide delivery systems, and studies exploring nucleoside metabolism or therapeutic applications.
Uridine 5'-(2-Methylpropanoate) structure
886538-48-3 structure
Product Name:Uridine 5'-(2-Methylpropanoate)
CAS No:886538-48-3
MF:C13H18N2O7
MW:314.291224002838
CID:5068279
PubChem ID:11674045
Update Time:2025-06-08

Uridine 5'-(2-Methylpropanoate) Chemical and Physical Properties

Names and Identifiers

    • Uridine 5'-(2-Methylpropanoate)
    • 886538-48-3
    • G72069
    • ((2R,3S,4R,5R)-5-(2,4-Dioxo-3,4-dihydropyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl isobutyrate
    • SCHEMBL24526901
    • Uridine 5'-?(2-?Methylpropanoate)
    • Inchi: 1S/C13H18N2O7/c1-6(2)12(19)21-5-7-9(17)10(18)11(22-7)15-4-3-8(16)14-13(15)20/h3-4,6-7,9-11,17-18H,5H2,1-2H3,(H,14,16,20)/t7-,9-,10-,11-/m1/s1
    • InChI Key: XVKGAWPWDOKILJ-QCNRFFRDSA-N
    • SMILES: O[C@@H]1[C@H](O)[C@@H](COC(=O)C(C)C)O[C@H]1N1C=CC(=O)NC1=O

Computed Properties

  • Exact Mass: 314.11140092g/mol
  • Monoisotopic Mass: 314.11140092g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 505
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 125Ų

Uridine 5'-(2-Methylpropanoate) Pricemore >>

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Uridine 5'-(2-Methylpropanoate) Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydroxylamine Solvents: Methanol ;  15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ;  100 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  neutralized
Reference
A High-Yielding Synthesis of EIDD-2801 from Uridine
Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris ; et al, European Journal of Organic Chemistry, 2020, 2020(43), 6736-6739

Production Method 2

Reaction Conditions
1.1 Reagents: Hydroxylamine Solvents: Methanol ,  Water ;  15 min, rt
1.2 Reagents: Sulfuric acid Solvents: Methanol ;  5 min, 100 °C
Reference
A high-yielding synthesis of EIDD-2801 from uridine
Steiner, Alexander; Znidar, Desiree; Oetvoes, Sandor B.; Snead, David R.; Dallinger, Doris; et al, ChemRxiv, 2020, 1, 1-3

Production Method 3

Reaction Conditions
1.1 Reagents: Pyruvic acid ,  Potassium hydroxide ,  Dipotassium phosphate ,  Magnesium chloride Catalysts: 3-[(4-Amino-2-methyl-5-pyrimidinyl)methyl]-4-methyl-5-(4,6,6-trihydroxy-4,6-diox… ,  ATP disodium ,  Flavin adenine dinucleotide sodium salt Solvents: Water ;  pH 7.1
1.2 16 h, 25 °C
1.3 Reagents: Ammonium sulfate Solvents: 2-Methyltetrahydrofuran ;  30 min, 75 °C
Reference
Evolving to an ideal synthesis of molnupiravir, an investigational treatment for COVID-19
Benkovics, Tamas; McIntosh, John A.; Silverman, Steven M.; Kong, Jongrock; Maligres, Peter; et al, ChemRxiv, 2020, 1, 1-5

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: 2,2,2-Trifluoroethanol ,  Hexane ;  1.0 h, 60 °C
1.2 Reagents: Acetic acid ;  rt
Reference
Selective Removal of the 2'- and 3'-O-Acyl Groups from 2',3',5'-Tri-O-acylribonucleoside Derivatives with Lithium Trifluoroethoxide
Nowak, Ireneusz; Jones, Carl T.; Robins, Morris J., Journal of Organic Chemistry, 2006, 71(8), 3077-3081

Production Method 5

Reaction Conditions
1.1 Reagents: Ethanol, 2,2,2-trifluoro-, lithium salt (1:1) Solvents: 2,2,2-Trifluoroethanol
Reference
Lithium 2,2,2-Trifluoroethoxide
Henderson, William H.; Stambuli, James P., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Uridine 5'-(2-Methylpropanoate) Raw materials

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(CAS:886538-48-3)Uridine 5'-(2-Methylpropanoate)
Order Number:A1060885
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Quantity:5g/1g/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:54
Price ($):1706.0/508.0/189.0
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Amadis Chemical Company Limited
(CAS:886538-48-3)Uridine 5'-(2-Methylpropanoate)
A1060885
Purity:99%/99%/99%
Quantity:5g/1g/250mg
Price ($):1706.0/508.0/189.0
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